Cas no 179388-54-6 (Macrocarpal-I)

• Product Name: Macrocarpal-I
• CAS No: 179388-54-6
• MF: C₂₈H₄₂O₇
• MW: 490.628889560699
• CID: 837408
• PubChem ID: 177346
• Update Time: 2025-06-14

Macrocarpal-I Chemical and Physical Properties

Names and Identifiers

• Macrocarpal-I
• 1,3-Benzenedicarboxaldehyde,5-[(1R)-1-[(1S,- 4R,4aR,6R,8aS)-decahydro-4-hydroxy-6-(1- hydroxy-1-methylethyl)-4,8a-dimethyl-1- naphthalenyl]-3-methylbutyl]-2,4,6- trihydroxy-
• Macrocarpal I
• 5-[1-[(1S,4R,4aR,6R,8aS)-4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• [ "" ]
• SCHEMBL96425
• CHEMBL463716
• Macrocarpal J
• 2,4,6-Trihydroxy-5-{1-[4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyldecahydronaphthalen-1-yl]-3-methylbutyl}benzene-1,3-dicarbaldehyde
• DTXSID10939211
• 179388-54-6
• 1,3-Benzenedicarboxaldehyde, 5-(1-(decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl)-3-methylbutyl)-2,4,6-trihydroxy-, (1S-(1alpha(S*),4beta,4abeta,6alpha,8aalpha))-
• DA-55164
• CS-0023933
• 1,3-Benzenedicarboxaldehyde, 5-[(1R)-1-[(1S,4R,4aR,6R,8aS)-decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl]-3-methylbutyl]-2,4,6-trihydroxy-
• 5-[(1R)-1-[(1S,4R,4aR,6R,8aS)-Decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde; 9'-epi-Macrocarpal J
• FS-10497
• 5-[(1R)-1-[(1S,4R,4Ar,6R,8aS)-4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• CHEBI:168083
• HY-N3340

• Inchi： 1S/C28H42O7/c1-15(2)11-17(22-24(32)18(13-29)23(31)19(14-30)25(22)33)20-8-10-28(6,35)21-12-16(26(3,4)34)7-9-27(20,21)5/h13-17,20-21,31-35H,7-12H2,1-6H3/t16-,17?,20+,21-,27+,28-/m1/s1
• InChI Key： PXQFFMATXFLUPK-FBWULOCESA-N
• SMILES： O[C@]1(C)CC[C@@H](C(C2C(=C(C=O)C(=C(C=O)C=2O)O)O)CC(C)C)[C@]2(C)CC[C@@H](C(C)(C)O)C[C@H]21

Computed Properties

• Exact Mass: 490.29300
• Monoisotopic Mass: 490.29305367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 569.5±50.0 °C at 760 mmHg
• Flash Point: 312.2±26.6 °C
• PSA: 135.29000
• LogP: 4.91260
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Macrocarpal-I Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids

Additional information on Macrocarpal-I

Comprehensive Overview of Macrocarpal-I (CAS No. 179388-54-6): Properties, Applications, and Research Insights

Macrocarpal-I (CAS No. 179388-54-6) is a naturally occurring diterpenoid compound derived primarily from Eucalyptus species, particularly Eucalyptus globulus. This bioactive molecule has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The compound belongs to the macrocarpal family, a group of phloroglucinol-coupled sesquiterpenoids known for their diverse biological activities. Researchers have identified Macrocarpal-I as a promising candidate for further investigation in fields ranging from antimicrobial research to metabolic disorder management.

The growing interest in plant-derived bioactive compounds has positioned Macrocarpal-I as a subject of numerous scientific studies. Its molecular structure, characterized by a complex polycyclic framework with multiple functional groups, enables interactions with various biological targets. Current research focuses on its potential as a natural antimicrobial agent, particularly against drug-resistant bacterial strains, addressing one of modern medicine's most pressing challenges. The compound's mechanism of action appears to involve disruption of microbial cell membranes, making it an interesting alternative to conventional antibiotics.

In the context of skin health and cosmeceutical applications, Macrocarpal-I has shown remarkable potential. Studies suggest it may help regulate sebum production and exhibit anti-inflammatory properties, making it relevant to current consumer demands for natural acne solutions and holistic skincare ingredients. The cosmetic industry's shift toward plant-based actives has increased scrutiny of compounds like Macrocarpal-I, with researchers exploring its stability in formulations and synergistic effects with other botanical extracts.

Metabolic research represents another exciting frontier for Macrocarpal-I investigations. Preliminary findings indicate possible effects on glucose metabolism and lipid regulation, aligning with global health priorities surrounding diabetes and obesity management. While these potential applications require further validation through clinical trials, they contribute to the compound's growing reputation as a multi-faceted bioactive agent. The scientific community continues to explore structure-activity relationships to optimize its therapeutic potential.

From a technical perspective, Macrocarpal-I extraction and purification present interesting challenges. The compound's relative abundance in specific Eucalyptus varieties and seasonal variations in content affect production scalability. Advanced techniques such as high-performance liquid chromatography (HPLC) and countercurrent chromatography have been employed to isolate Macrocarpal-I with high purity, essential for both research and potential commercial applications. These methodological considerations are crucial for ensuring reproducible results in biological testing.

The safety profile of Macrocarpal-I remains an active area of investigation. While traditional use of Eucalyptus preparations suggests general tolerability, comprehensive toxicological studies are necessary to establish safe dosage parameters for potential therapeutic applications. Current research employs in vitro models and limited in vivo studies to assess cytotoxicity and organ-specific effects, with particular attention to concentrations required for various biological activities.

In the broader context of drug discovery, Macrocarpal-I serves as an excellent example of nature's chemical ingenuity. Its complex structure provides inspiration for synthetic modifications aimed at enhancing bioavailability or target specificity. Pharmaceutical chemists are particularly interested in its core scaffold as a template for developing novel antimicrobial or anti-inflammatory agents, combining natural product inspiration with rational drug design principles.

Environmental considerations also factor into Macrocarpal-I research, as sustainable sourcing becomes increasingly important. Efforts to optimize extraction yields while minimizing ecological impact reflect the growing emphasis on green chemistry in natural product development. Some researchers are exploring biotechnological approaches, including plant cell culture and microbial biosynthesis, as alternative production methods that could reduce reliance on wild-harvested plant material.

The commercial potential of Macrocarpal-I continues to evolve alongside scientific understanding. While currently primarily used in research settings, its applications in nutraceuticals, functional foods, and cosmetic formulations are being actively explored. Intellectual property landscapes surrounding extraction methods and specific applications are developing, with several patents filed in recent years covering various aspects of Macrocarpal-I utilization.

Looking forward, Macrocarpal-I research appears poised for expansion. The convergence of traditional knowledge, modern analytical techniques, and pressing medical needs creates fertile ground for discoveries. As with many natural products, the challenge lies in translating promising laboratory findings into clinically and commercially viable products while maintaining scientific rigor and environmental responsibility. The coming years will likely see increased interdisciplinary collaboration to fully explore this intriguing compound's potential.